Cas no 124252-41-1 (4-(Tributylstannyl)pyridine)

• Product Name: 4-(Tributylstannyl)pyridine
• CAS No: 124252-41-1
• MF: C₁₇H₃₁NSn
• MW: 368.144744157791
• MDL: MFCD01319071
• CID: 138578
• PubChem ID: 2737318
• Update Time: 2025-08-04

4-(Tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(tributylstannyl)-
• 4-(Tributylstannyl)pyridine
• 4-(Tri-n-butylstannyl)pyridine
• 4-Tributylstannylpyridine
• tributyl(pyridin-4-yl)stannane
• 4-(Tributylstannanyl)pyridine
• 4-Pyridyltributyltin
• 4-Tributyltinpyridine
• 4-(tributylstanny)pyridine
• (Pyridin-4-yl)tributylstannane
• SY034743
• 4-(1,1,1-Tributylstannyl)pyridine; 4-(Tri-n-butylstannyl)pyridine; 4-(Tributylstannanyl)pyridine; 4-Pyridyltributyltin; 4-Tributyltinpyridine; Tributyl-4-pyridylstannane
• ZEA25241
• 4-PYRIDYLTRI-N-BUTYLSTANNANE
• AB08884
• 4-tributyistannylpyridine
• FT-0676563
• 4-tributylstannyl-pyridine
• tributyl(4-pyridinyl)tin
• UNEPXPMBVGDXGH-UHFFFAOYSA-N
• PS-9700
• (4-pyridyl)tributyltin
• Pyridine, 4-(tributylstannyl)-
• DTXSID60371985
• 4-tributylstannylpyridine, AldrichCPR
• 4(tri-n-butylstannyl)pyridine
• J-005059
• A50077
• SCHEMBL658276
• 124252-41-1
• 4-tributylstannanylpyridine
• 4-pyridyl-tributylstannane
• EN300-225237
• 4-tributylstannanyl-pyridine
• AMY18346
• MFCD01319071
• 4-tri-n-butylstannylpyridine
• AKOS015843046
• J-513891
• 4-(Tri-n-butylstannyl)pyridine, 96%
• DB-003513

• MDL： MFCD01319071
• Inchi： 1S/C5H4N.3C4H9.Sn/c1-2-4-6-5-3-1;3*1-3-4-2;/h2-5H;3*1,3-4H2,2H3;
• InChI Key： UNEPXPMBVGDXGH-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CN=CC=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 369.14800
• Monoisotopic Mass: 369.147853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Melting Point: 243-246 ºC
• Boiling Point: 377.8°C at 760 mmHg
• Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
• Water Partition Coefficient: Not miscible in water. Soluble in ether, hexane and tetrahydrofuran.
• PSA: 12.89000
• LogP: 5.13770

4-(Tributylstannyl)pyridine Security Information

• Signal Word：Danger
• Hazard Statement： H301-H312-H315-H319-H335-H410
• Warning Statement： P261-P273-P280-P305+P351+P338
• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： 36/37/39-45-60-61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,2-8°C(BD91677)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Tributylstannyl)pyridine

Comprehensive Guide to 4-(Tributylstannyl)pyridine (CAS No. 124252-41-1): Properties, Applications, and Industry Insights

4-(Tributylstannyl)pyridine (CAS No. 124252-41-1) is a highly specialized organotin compound widely utilized in organic synthesis and material science. With the growing demand for stannylpyridine derivatives in pharmaceutical intermediates and advanced material research, this compound has garnered significant attention. Its unique tributylstannyl group enables efficient cross-coupling reactions, making it invaluable in palladium-catalyzed transformations and Stille coupling reactions.

The molecular structure of 4-(Tributylstannyl)pyridine features a pyridine ring substituted at the 4-position with a tributyltin moiety, offering exceptional reactivity in bond-forming processes. Researchers frequently search for "CAS 124252-41-1 solubility" or "4-(Tributylstannyl)pyridine synthesis," reflecting its technical relevance. Recent studies highlight its role in constructing heterocyclic frameworks for agrochemicals and OLED materials, aligning with trends in green chemistry and sustainable synthesis.

Handling organotin compounds like 4-(Tributylstannyl)pyridine requires strict adherence to safety protocols, though it remains non-classified under hazardous categories. Industry professionals often inquire about "alternatives to tributyltin reagents" due to evolving environmental regulations. Despite this, its efficiency in C–C bond formation maintains its position in high-value applications, such as ligand design for catalysis and functionalized pyridine synthesis.

Innovations in metal-organic chemistry continue to expand the utility of CAS 124252-41-1. For instance, its integration into polymer modifications and nanomaterial functionalization addresses emerging needs in electronics and coatings. The compound’s stability under inert atmospheres and compatibility with microwave-assisted reactions further enhance its laboratory appeal.

As the scientific community explores low-toxicity catalytic systems, 4-(Tributylstannyl)pyridine serves as a benchmark for tin-mediated reactions. FAQs like "how to store tributylstannyl compounds" underscore practical considerations. With rigorous purification methods and standardized analytical protocols (e.g., NMR, GC-MS), this compound meets the precision demands of modern R&D.

In summary, 4-(Tributylstannyl)pyridine (CAS No. 124252-41-1) bridges fundamental research and industrial innovation. Its versatility in constructing complex molecular architectures ensures sustained relevance across life sciences, materials engineering, and catalysis, while ongoing studies explore eco-friendly adaptations of organometallic reagents.